Unveiling the Molecular Architecture: A Technical Guide to the Chemical Structure of Erythromycin A Dihydrate
Unveiling the Molecular Architecture: A Technical Guide to the Chemical Structure of Erythromycin A Dihydrate
For Researchers, Scientists, and Drug Development Professionals
This in-depth guide provides a comprehensive overview of the chemical structure of Erythromycin A dihydrate, a widely used macrolide antibiotic. By delving into its crystallographic and spectroscopic data, this document offers a foundational understanding for professionals in drug development and chemical research.
Physicochemical and Crystallographic Data
Erythromycin A dihydrate (C37H67NO13·2H2O) is the hydrated form of the active pharmaceutical ingredient Erythromycin A. Its solid-state structure has been elucidated primarily through single-crystal X-ray diffraction, revealing a highly ordered molecular arrangement.
General Properties
| Property | Value | Reference |
| Chemical Formula | C37H67NO13·2H2O | |
| Molecular Weight | 769.96 g/mol | |
| CAS Number | 59319-72-1 |
Crystallographic Data
The crystal structure of Erythromycin A dihydrate has been determined to be orthorhombic. The unit cell parameters and other crystallographic details are summarized below, primarily based on the data deposited in the Crystallography Open Database (COD) under the entry 5000127.
| Parameter | Value | Reference |
| Crystal System | Orthorhombic | |
| Space Group | P 21 21 21 | |
| Unit Cell Dimensions | ||
| a | 9.1829 Å | |
| b | 9.6316 Å | |
| c | 47.151 Å | |
| α, β, γ | 90° | |
| Volume | 4172.9 ų | |
| Z | 4 |
Note: Bond lengths and angles are numerous for a molecule of this size. For a complete list of atomic coordinates, bond lengths, and bond angles, researchers are directed to the Crystallography Open Database (COD) entry 5000127.
Spectroscopic Characterization
Solid-state Nuclear Magnetic Resonance (NMR) spectroscopy provides valuable insights into the local chemical environment of the atoms within the crystal lattice of Erythromycin A dihydrate.
Solid-State 13C NMR Data
The following table presents the solid-state 13C NMR chemical shifts for Erythromycin A dihydrate as reported by Stephenson et al. (1997).
| Chemical Shift (δ) ppm | Assignment |
| 217.3 | C-9 (Ketone) |
| 177.8 | C-1 (Ester) |
| 103.7 | C-1' (Anomeric) |
| 98.0 | C-1'' (Anomeric) |
| 85.6 | C-5 |
| 82.5 | C-3 |
| 78.8 | C-11 |
| 75.7 | C-12 |
| 73.8 | C-4'' |
| 71.2 | C-3' |
| 67.9 | C-5' |
| 65.9 | C-2' |
| 49.2 | OCH3 |
| 47.4 | C-2 |
| 45.2 | N(CH3)2 |
| 38.7 | C-4 |
| 29.7 | C-7 |
| 26.8 | C-8 |
| 24.1 | C-14 |
| 22.3 | C-10 |
| 20.7 | C-6 |
| 16.5 | C-13 |
| 14.6 | C-15 (Ethyl) |
| 12.9 | C-5''-CH3 |
| 9.9 | C-6'-CH3 |
Experimental Protocols
The definitive structural data for Erythromycin A dihydrate has been obtained through rigorous experimental procedures. The following sections detail the methodologies for the key analytical techniques employed.
Single-Crystal X-ray Crystallography
The determination of the crystal structure of Erythromycin A dihydrate was achieved through single-crystal X-ray diffraction.
Crystal Growth: High-quality single crystals were grown by the vapor diffusion method. A solution of Erythromycin A in water-saturated ethyl acetate was subjected to slow diffusion of n-pentane.
Data Collection: A suitable single crystal was mounted on a goniometer. X-ray diffraction data was collected using a diffractometer, typically with Mo Kα radiation. The diffraction intensities were measured over a range of angles.
Structure Solution and Refinement: The crystal structure was solved using direct methods and refined by full-matrix least-squares on F². The positions of non-hydrogen atoms were refined anisotropically. Hydrogen atoms bonded to heteroatoms were located from the difference Fourier map and refined, while other hydrogen atoms were placed in calculated positions.
Solid-State 13C NMR Spectroscopy
Solid-state 13C NMR spectra were acquired to characterize the polymorphic form and to probe the local environment of the carbon atoms in the crystalline solid.
Sample Preparation: A powdered sample of Erythromycin A dihydrate was packed into a zirconia rotor.
Instrumentation: Spectra were recorded on a solid-state NMR spectrometer.
Data Acquisition: Cross-polarization/magic-angle spinning (CP/MAS) techniques were used to acquire the 13C NMR spectra. A contact time in the range of 1-2 ms and a recycle delay of several seconds were typically employed. Chemical shifts were referenced to an external standard.
Structural Determination Workflow
The logical flow for the elucidation of the chemical structure of Erythromycin A dihydrate is a multi-step process that integrates chemical synthesis and purification with advanced analytical techniques.
Caption: Workflow for the structural determination of Erythromycin A dihydrate.
